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Compound of Interest

Compound Name: 2-Fluorophenethyl bromide

Cat. No.: B1302592

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the handling and disposal of 2-Fluorophenethyl bromide, a halogenated

organic compound. Adherence to these guidelines is critical to ensure personal safety and
minimize environmental impact.

Summary of Chemical Safety Information
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Property Value

Chemical Name 2-Fluorophenethyl bromide

CAS Number 91319-54-9

Molecular Formula C8H8BrF

Molecular Weight 203.05 g/mol

Appearance Colorless to Yellow to Orange clear liquid
Boiling Point 73-75 °C/20 mmHg

Density 1.4458 g/mL at 25 °C

Flash Point 91.66 °C (197.0 °F)

H302: Harmful if swallowed. H315: Causes skin
GHS Hazard Statements irritation. H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation.

GHS Signal Word Warning[2]

Operational Plan for Handling

This procedural guide outlines the step-by-step process for safely handling 2-Fluorophenethyl
bromide in a laboratory setting.

Pre-Handling Preparations

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 2-Fluorophenethyl bromide to be used and the potential for
exposure.

» Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of 2-Fluorophenethyl bromide must be performed within the fume hood.

o Spill Kit: Have a spill kit readily accessible. The kit should contain absorbent materials
suitable for organic solvents, and appropriate personal protective equipment.
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Emergency Equipment: Confirm the location and functionality of the nearest safety shower
and eyewash station.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Fluorophenethyl bromide:

Eye and Face Protection: Wear chemical safety goggles and a face shield.
Hand Protection: Wear nitrile or neoprene gloves. Double gloving is recommended.[3]
Body Protection: A flame-resistant lab coat must be worn.

Respiratory Protection: For operations with a potential for aerosol generation or if working
outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor
cartridge is required.[4]

Handling Procedure

Donning PPE: Before entering the designated handling area, put on all required PPE in the
correct order.

Transfer and Weighing: Conduct all transfers and weighing of 2-Fluorophenethyl bromide
inside a chemical fume hood. Use a non-sparking spatula for solids.

Experimental Setup: Ensure all glassware is properly secured and the experimental
apparatus is assembled correctly within the fume hood before introducing the chemical.

Heating: If heating is required, use a controlled heating source such as a heating mantle or
oil bath. Avoid open flames.

Post-Experiment: Upon completion of the experiment, allow all equipment to cool to room
temperature within the fume hood.

Decontamination

Equipment: Decontaminate all glassware and equipment that has come into contact with 2-
Fluorophenethyl bromide. Rinse with a suitable solvent (e.g., acetone or ethanol) in the
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fume hood. Collect the rinse as hazardous waste.

o Work Area: Wipe down the interior surfaces of the fume hood with a suitable solvent and
absorbent pads. Dispose of the cleaning materials as hazardous waste.

o PPE Removal: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. Dispose of gloves and any other disposable PPE as hazardous waste.

Disposal Plan

Proper disposal of 2-Fluorophenethyl bromide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Liquid Waste: Collect all liquid waste containing 2-Fluorophenethyl bromide in a
designated, properly labeled, and sealed container. The container should be made of a
material compatible with halogenated organic compounds.

e Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and
disposable labware, in a separate, clearly labeled container.

o Sharps: Any needles or syringes used must be disposed of in a designated sharps container.

Waste Labeling and Storage

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Fluorophenethyl bromide," and the associated hazards (e.g., "Toxic,"
"Flammable").

o Storage: Store waste containers in a designated, well-ventilated secondary containment
area, away from incompatible materials.

Waste Disposal Procedure

e Collection: Once a waste container is full, ensure it is securely sealed and the label is
complete and accurate.
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e Request for Pickup: Follow your institution's established procedures for hazardous waste
pickup. Do not pour 2-Fluorophenethyl bromide down the drain.[5][6]

e Documentation: Maintain a record of the amount of 2-Fluorophenethyl bromide disposed
of, in accordance with your institution's waste management policies.

Workflow for Safe Handling of 2-Fluorophenethyl
Bromide

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1302592?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/ethidium-bromide-disposal.pdf?sfvrsn=4d5720b9_2
https://twu.edu/media/images/risk-management/Ethidium-Bromide-Waste-Disposal-Guidance.pdf
https://www.benchchem.com/product/b1302592?utm_src=pdf-body
https://www.benchchem.com/product/b1302592?utm_src=pdf-body
https://www.benchchem.com/product/b1302592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 2-Fluorophenethyl Bromide
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Caption: Workflow for the safe handling of 2-Fluorophenethyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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